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Compound of Interest

Compound Name: BMS-284640

Cat. No.: B1667197 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of the research

chemical BMS-284640. However, a specific Safety Data Sheet (SDS) for BMS-284640 could

not be located in the public domain. Therefore, all personnel must obtain and review the official

SDS from their supplier before handling, storing, or disposing of this compound. The

information below is based on general best practices for laboratory chemical waste

management and should be adapted to comply with institutional protocols and local, state, and

federal regulations.

Essential Safety and Handling Information
BMS-284640 is identified as a Na+/H+ exchange agent (NHE) inhibitor.[1] While detailed

toxicological data is not readily available, researchers should handle this compound with the

utmost care, assuming it may be harmful if swallowed, inhaled, or comes into contact with skin.

Standard laboratory personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves, should be worn at all times. All handling of the solid compound

or solutions should be performed in a chemical fume hood to minimize inhalation exposure.

Storage
Store BMS-284640 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.
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The proper disposal of BMS-284640 will depend on the form of the waste (solid, in solution, or

contaminated materials) and the specific regulations of your institution and locality. The

following provides a general procedural workflow for the safe disposal of this compound.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to ensure safe handling and disposal.

Solid Waste: Unused or expired BMS-284640 powder should be collected in a clearly

labeled, sealed container designated for solid chemical waste.

Solutions: Solutions containing BMS-284640 should be collected in a labeled, leak-proof

container designated for liquid chemical waste. Do not mix with other incompatible waste

streams. The composition of the solvent should be clearly marked on the waste label.

Contaminated Materials: Items such as pipette tips, gloves, and weighing paper that are

contaminated with BMS-284640 should be collected in a designated, sealed waste bag or

container for solid chemical waste.

Labeling
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: BMS-284640

CAS Number: 230640-88-7

The approximate concentration and quantity of the waste

The date of accumulation

The name and contact information of the generating laboratory or researcher

Temporary Storage
Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.

The SAA should be a secure, well-ventilated area away from general laboratory traffic and
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drains.

Institutional Waste Pickup
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

transfer.

Experimental Context and Inactivation
BMS-284640 is a potent inhibitor of the sodium-hydrogen exchanger 1 (NHE-1).[2] In a

research setting, experiments may involve dissolving the compound in a solvent such as

DMSO to create stock solutions, which are then further diluted in aqueous media for cell-based

assays or other experimental models.

As no specific degradation or neutralization protocols for BMS-284640 are publicly available,

chemical inactivation should not be attempted without explicit instructions from a validated

source, such as the manufacturer's SDS or relevant scientific literature. Attempting to neutralize

or degrade the compound without proper information could result in hazardous reactions or the

generation of more toxic byproducts.

Data Summary
Parameter Information Source

Chemical Name

N-(aminoiminomethyl)-3-(2,3-

dihydro-4-benzofuranyl)-2,2-

dimethyl-

cyclopropanecarboxamide

MedKoo Biosciences

CAS Number 230640-88-7 [1]

Molecular Formula C15H19N3O2 [1]

Mechanism of Action
Na+/H+ exchange agent

(NHE) inhibitor
[1]

Visualizing the Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1667197?utm_src=pdf-body
https://www.medchemexpress.com/bms-284640.html?locale=ko-KR
https://www.benchchem.com/product/b1667197?utm_src=pdf-body
https://www.medkoo.com/products/9200
https://www.medkoo.com/products/9200
https://www.medkoo.com/products/9200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the general workflow for the disposal of BMS-284640 and the

logical decision-making process for handling chemical waste in a laboratory setting.
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Caption: General workflow for the disposal of BMS-284640.
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Decision Logic for BMS-284640 Waste
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Caption: Decision logic for handling BMS-284640 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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